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Compound of Interest

Compound Name: 2-Methylhexan-2-ol

Cat. No.: B1585243 Get Quote

An In-depth Technical Guide to 2-Methylhexan-2-ol

Introduction
2-Methylhexan-2-ol, also known as butyldimethylcarbinol or tert-heptyl alcohol, is a tertiary

alcohol with significant applications as a solvent and an intermediate in organic synthesis.[1][2]

Its chemical structure consists of a hexane chain with a methyl and a hydroxyl group both

attached to the second carbon atom. This guide provides a comprehensive overview of its

chemical and physical properties, synthesis protocols, analytical methods, and safety

information, tailored for researchers and professionals in drug development and chemical

sciences.

Chemical and Physical Properties
2-Methylhexan-2-ol is a colorless to light yellow liquid.[3][4] Its key properties are summarized

in the table below, providing a quick reference for laboratory and research applications.
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Property Value Source(s)

CAS Number 625-23-0 [3][5][6]

Molecular Formula C₇H₁₆O [5][6]

Molecular Weight 116.20 g/mol [3][5]

IUPAC Name 2-methylhexan-2-ol [3][6]

Synonyms

Butyldimethylcarbinol, 1,1-

Dimethyl-1-pentanol, tert-

Heptyl alcohol

[2][3][5]

Appearance
Clear colorless to light yellow

liquid
[3][4]

Density 0.812 g/mL at 25 °C [2][5][7]

Boiling Point 141-142 °C [2][5][7]

Melting Point -30.45 °C (estimate) to -76 °C [1][2]

Flash Point 105 °F (40.56 °C) [5][8]

Refractive Index (n²⁰/D) 1.417 [2][5][7]

Water Solubility 9.61 - 9.7 g/L at 25 °C [2][8]

LogP 2.113 (estimate) [2]

Vapor Pressure 2.2 mmHg at 25 °C [4]

Synthesis Protocols
The most common method for synthesizing 2-Methylhexan-2-ol is through a Grignard

reaction. This involves the reaction of a Grignard reagent with a ketone. A typical synthesis

involves the reaction of butylmagnesium bromide with acetone.[9][10]

Experimental Protocol: Grignard Synthesis of 2-
Methylhexan-2-ol
This protocol details the synthesis of 2-Methylhexan-2-ol from 1-bromobutane and acetone.
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Materials:

1-Bromobutane

Magnesium turnings

Anhydrous diethyl ether

Acetone

Saturated aqueous ammonium chloride (NH₄Cl) solution or dilute sulfuric acid

Anhydrous magnesium sulfate (MgSO₄)

Iodine crystal (for initiation)

Equipment:

Three-necked round-bottom flask

Reflux condenser with a drying tube (e.g., CaCl₂)

Pressure-equalizing dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Ice bath

Separatory funnel

Procedure:

Preparation of Grignard Reagent:

Ensure all glassware is oven-dried and assembled while hot to exclude moisture.
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Place magnesium turnings (1.1 equivalents) and a small crystal of iodine into the three-

necked flask.

Add a small portion of anhydrous diethyl ether, enough to cover the magnesium.

Dissolve 1-bromobutane (1.0 equivalent) in anhydrous diethyl ether in the dropping funnel.

Add a small amount of the 1-bromobutane solution to the magnesium. The reaction is

initiated when the iodine color disappears and the solution becomes cloudy and begins to

boil.[11] If the reaction does not start, gentle warming may be required.

Once initiated, add the remaining 1-bromobutane solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent (butylmagnesium bromide).

Reaction with Acetone:

Cool the Grignard reagent solution in an ice bath.

Dissolve acetone (1.0 equivalent) in anhydrous diethyl ether in the dropping funnel.

Add the acetone solution dropwise to the stirred, cooled Grignard reagent. This reaction is

exothermic; maintain the temperature below 10 °C.[10]

After the addition is complete, remove the ice bath and stir the mixture at room

temperature for 1-2 hours.

Work-up and Isolation:

Cool the reaction mixture again in an ice bath.

Slowly and cautiously quench the reaction by adding a saturated aqueous solution of

ammonium chloride dropwise. Alternatively, pour the reaction mixture over ice and then

add dilute sulfuric acid.[10]
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Transfer the mixture to a separatory funnel. Two layers will form: an aqueous layer and an

organic (ether) layer containing the product.

Separate the layers. Extract the aqueous layer two more times with diethyl ether.

Combine all organic extracts and wash them sequentially with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:

Filter off the drying agent.

Remove the diethyl ether solvent using a rotary evaporator.

Purify the remaining crude product by fractional distillation. Collect the fraction boiling at

approximately 141-142 °C.

Synthesis Workflow Diagram
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Grignard Reagent Preparation
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Work-up & Isolation

Purification
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2. Add Mg turnings & I₂ crystal

3. Add anhydrous diethyl ether

4. Add 1-bromobutane solution dropwise

5. Reflux for 30 min

6. Cool Grignard reagent (ice bath)

Formation of
Butylmagnesium Bromide

7. Add acetone solution dropwise

8. Stir at room temperature

9. Quench with aq. NH₄Cl

10. Extract with diethyl ether

11. Wash with water & brine

12. Dry over MgSO₄

13. Remove solvent (rotary evaporator)

14. Fractional distillation

2-Methylhexan-2-ol

Click to download full resolution via product page

Caption: Workflow for the Grignard synthesis of 2-Methylhexan-2-ol.
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Analytical Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for the

identification and quantification of volatile organic compounds like 2-Methylhexan-2-ol.

Experimental Protocol: GC-MS Analysis
Objective: To identify and quantify 2-Methylhexan-2-ol in a sample matrix.

Instrumentation:

Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) detector.

GC Column: A non-polar or medium-polarity capillary column, such as an HP-5ms (30 m x

0.25 mm x 0.25 µm), is suitable.[12]

Sample Preparation:

Accurately prepare a stock solution of 2-Methylhexan-2-ol in a suitable volatile solvent (e.g.,

methanol or hexane).

Create a series of calibration standards by serially diluting the stock solution.

Prepare the unknown sample by dissolving a known weight or volume in the same solvent.

Add an appropriate internal standard (e.g., 2-methyl-2-heptanol) to all standards and

samples to correct for injection volume variations.

GC-MS Conditions (Typical):

Injection Volume: 1 µL

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 50:1 split ratio)

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

Oven Temperature Program:
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Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 200 °C at a rate of 10 °C/min.

Hold: Hold at 200 °C for 5 minutes.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 35-200

Data Analysis:

Identify the 2-Methylhexan-2-ol peak in the chromatogram based on its retention time,

confirmed by comparing its mass spectrum with a reference library (e.g., NIST).

Generate a calibration curve by plotting the peak area ratio (analyte/internal standard)

against the concentration of the calibration standards.

Quantify the amount of 2-Methylhexan-2-ol in the unknown sample using the calibration

curve.

Analytical Workflow Diagram
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Sample & Standard Preparation
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Caption: Workflow for the GC-MS analysis of 2-Methylhexan-2-ol.
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Applications in Research and Industry
2-Methylhexan-2-ol serves several roles in scientific and industrial settings:

Solvent: Due to its good solubility for organic compounds, it is used as a solvent in coatings,

inks, and detergents.[1]

Organic Synthesis: It acts as a precursor for synthesizing other organic compounds like

ethers and esters.[1][2] It has been specifically used in the preparation of esterified phenols.

[13]

Biochemical Research: It is employed in studies investigating the effects of organic solvents

on enzymatic reactions, such as the lipase-catalyzed esterification of glycerol and decanoic

acid.[4][13] It is also used as a general biochemical reagent in life science research.[14][15]

Safety and Handling
2-Methylhexan-2-ol is a flammable liquid and requires careful handling.[7][16] It may cause

irritation and targets the central nervous system.[6][17]
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Hazard Information Description

GHS Pictogram GHS02 (Flame)

Signal Word Warning

Hazard Statement H226: Flammable liquid and vapor.[7][16]

Precautionary Statements

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.[16]P233: Keep container tightly

closed.[16]P240: Ground/bond container and

receiving equipment.P241: Use explosion-proof

electrical/ventilating/lighting equipment.P242:

Use only non-sparking tools.P243: Take

precautionary measures against static

discharge.P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[16]

RIDADR UN 1987 3/PG 3

WGK Germany 3

Handling and Storage:

Handling: Work in a well-ventilated area or under a fume hood.[1] Avoid contact with skin and

eyes.[1] Wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat.[7] Keep away from ignition sources and take measures to prevent the

buildup of electrostatic charge.[16]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[1][16] Keep in

a designated flammables area, away from oxidizing agents.[2]

Conclusion
2-Methylhexan-2-ol is a versatile tertiary alcohol with well-defined properties and established

synthesis routes. Its utility as a solvent and chemical intermediate, particularly in organic and

biochemical research, makes a thorough understanding of its characteristics, handling, and
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analytical procedures essential for scientists and professionals in the field. Adherence to proper

safety protocols is critical when working with this flammable and potentially hazardous

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585243#2-methylhexan-2-ol-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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